Cas no 138023-73-1 (2-Pyridinecarboxylic acid, 3-iodo-5-methyl-)

• Product Name: 2-Pyridinecarboxylic acid, 3-iodo-5-methyl-
• CAS No: 138023-73-1
• MF: C₇H₆INO₂
• MW: 263.032514095306
• CID: 1248658
• Update Time: 2024-08-03

2-Pyridinecarboxylic acid, 3-iodo-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 3-iodo-5-methyl-

• Inchi： 1S/C7H6INO2/c1-4-2-5(8)6(7(10)11)9-3-4/h2-3H,1H3,(H,10,11)
• InChI Key： WGGBOWAXRSGRGS-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC=C(C)C=C1I

Computed Properties

• Exact Mass: 262.944
• Monoisotopic Mass: 262.944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2A^2